Resorcinols
Resorcinols are a class of aromatic compounds characterized by their ortho-diphenolic structure, featuring two hydroxyl groups attached to adjacent carbon atoms in the benzene ring. These versatile organic molecules find applications across various industries due to their unique chemical properties and reactivity.
Structurally, resorcinol is a symmetrical compound with two hydroxyl groups at the 1,3-position of the benzene ring. Its molecular formula is C6H4(OH)2, making it an important precursor in the synthesis of numerous organic materials and pharmaceuticals. Resorcinols exhibit acidic behavior due to their phenolic nature, which allows them to participate in various chemical reactions.
In industry, resorcinols are utilized for the production of dyes, adhesives, and rubber accelerators. They also serve as intermediates in the manufacture of phenolic resins used in coatings, insulation materials, and composite products. Additionally, these compounds have applications in cosmetics and personal care products due to their skin conditioning properties.
Safety considerations include handling with gloves and appropriate protective equipment, as resorcinols can be corrosive and potentially harmful if ingested or come into contact with the eyes. Proper storage under dry conditions is recommended to prevent degradation.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-(3-amino-1-hydroxypropyl)benzene-1,3-diol | 1514296-44-6 | C9H13NO3 |
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4-methylbenzene-1,3-diol | 496-73-1 | C7H8O2 |
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4-Amino-2-methylbenzene-1,3-diol | 856079-51-1 | C7H9NO2 |
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Aspulvinone O | 914071-54-8 | C27H28O6 |
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5-Butylresorcinol | 46113-76-2 | C10H14O2 |
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5-aminobenzene-1,3-diol | 20734-67-2 | C6H7NO2 |
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4,6-Diaminoresorcinol | 15791-87-4 | C6H8N2O2.2[HCl] |
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1-(2,4-dihydroxyphenyl)prop-2-en-1-one | 1609642-24-1 | C9H8O3 |
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Dimethyl-2,4-dihydroxyphenylsulfonium triflate | 180787-54-6 | C9H11F3O5S2 |
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1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- | 2125-23-7 | C21H15N3O6 |
Related Literature
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